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Compound of Interest

Compound Name: Indole-5-carboxylic acid

Cat. No.: B178182 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Indole-5-carboxylic acid, tailored for researchers, scientists, and drug development

professionals. Due to conflicting classifications in safety data sheets, the most prudent

approach is to handle and dispose of Indole-5-carboxylic acid as a hazardous chemical.

Immediate Safety and Handling Protocol
Before handling, it is crucial to be aware of the potential hazards associated with Indole-5-
carboxylic acid. Some safety data sheets classify it as harmful if swallowed, a cause of skin

and serious eye irritation, and potentially causing respiratory irritation.[1][2] Therefore, always

use appropriate personal protective equipment (PPE), including gloves, and eyeshields.[2][3]

Handle the chemical in a well-ventilated area or under a fume hood.[4]

Step-by-Step Disposal Procedure
Disposal of Indole-5-carboxylic acid must comply with federal, state, and local regulations.[5]

Chemical waste is regulated at a federal level by the Environmental Protection Agency (EPA)

through the Resource Conservation and Recovery Act (RCRA).[6][7][8] The following steps

provide a standard procedure for its disposal as hazardous waste.

Step 1: Characterize as Hazardous Waste All waste chemical solids, liquids, or containerized

gases should be treated as hazardous unless confirmed to be non-hazardous by your

institution's Environmental Health and Safety (EHS) department.[9] Given the hazard warnings,

Indole-5-carboxylic acid waste, including contaminated labware and spill cleanup materials,
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must be managed as hazardous waste.[9][10] Do not dispose of Indole-5-carboxylic acid
down the drain or in regular trash.[4][6][11]

Step 2: Select a Compatible Waste Container

Choose a container that is in good condition, free of leaks, and compatible with the chemical.

[10] Plastic containers are often preferred for hazardous waste when compatibility is not an

issue.[6][12]

Ensure the container has a secure, tight-fitting lid.[10] Waste containers must be kept closed

at all times except when adding waste.[10][11]

For liquid solutions, only use containers designed for liquids.[8]

Step 3: Properly Label the Waste Container As soon as the first of the waste is added, the

container must be labeled.[9]

Affix a hazardous waste tag, available from your institution's EHS department, to the

container.[6][9]

The label must include:

The words "Hazardous Waste".[6]

The full, unabbreviated chemical name: "Indole-5-carboxylic acid".[6] For mixtures, list

all components and their approximate percentages.[6]

The date of waste generation (when the first waste was added).[6]

The physical location (building, room number).[6]

The name and contact information of the Principal Investigator.[6]

Appropriate hazard pictograms.[6]

Step 4: Store Waste in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[12][13]
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The SAA must be at or near the point of generation and under the control of laboratory

personnel.[7][12]

Segregate the waste container from incompatible materials, such as strong bases or strong

oxidizing agents.[2][13] Store acids and bases separately.[13]

Step 5: Arrange for EHS Disposal

Once the container is full or you are ready to dispose of it, contact your institution's EHS

office to schedule a pickup.[9] Do not transport hazardous waste yourself.[9]

Submit a completed hazardous waste form as required by your EHS department.[6]

Step 6: Managing Empty Containers An empty container that once held Indole-5-carboxylic
acid must still be handled with care.

The container must be triple-rinsed with a suitable solvent that can remove the chemical

residue.[9][10]

The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous

waste.[9][10][11]

After triple-rinsing and allowing it to air dry, deface or remove the original chemical label and

the hazardous waste label. The container may then be disposed of as regular trash or

reused for a compatible waste stream.[9][10]

Quantitative Waste Accumulation Limits
The following table summarizes typical quantitative limits for hazardous waste storage in a

Satellite Accumulation Area (SAA). Always confirm these limits with your institution's specific

guidelines.
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Parameter Limit Description Citation

Maximum Volume 55 gallons

The total amount of

hazardous waste that

can be accumulated in

a single SAA.

[9][12]

Acutely Toxic Waste
1 quart (liquid) or 1 kg

(solid)

The maximum amount

for "P-listed" acutely

toxic waste. While

Indole-5-carboxylic

acid is not typically P-

listed, this is a key

regulatory limit to be

aware of.

[12]

Storage Time (Partial) Up to 1 year

A partially filled,

properly labeled

container can remain

in an SAA for up to

one year from the

initial accumulation

date.

[13]

Storage Time (Full) 3 days

Once a container is

full, it must be

removed from the

SAA within three

calendar days.

[12][13]

Disposal Process Workflow
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Indole-5-carboxylic acid.
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Waste Generation & Characterization
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Caption: Workflow for the disposal of Indole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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